Cas no 1261792-63-5 (Hydroxy-(4,2',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid)

• Product Name: Hydroxy-(4,2',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid
• CAS No: 1261792-63-5
• MF: C₁₄H₈Cl₄O₃
• MW: 366.023520469666
• CID: 4997380
• Update Time: 2025-06-10

Hydroxy-(4,2',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• Hydroxy-(4,2',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid

• Inchi： 1S/C14H8Cl4O3/c15-6-1-2-7(9(3-6)13(19)14(20)21)8-4-11(17)12(18)5-10(8)16/h1-5,13,19H,(H,20,21)
• InChI Key： GJYIJFCQJIYTPN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=CC(=CC=1C(C(=O)O)O)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 381
• XLogP3: 5.6
• Topological Polar Surface Area: 57.5

Additional information on Hydroxy-(4,2',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid

Hydroxy-(4,2',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid: A Comprehensive Overview

Hydroxy-(4,2',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid, also known by its CAS number CAS No. 1261792-63-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a biphenyl core with multiple chlorine substituents and an hydroxy-acetic acid group. The biphenyl system, with its two aromatic rings connected by a single bond, forms the backbone of this molecule, while the chlorine atoms at specific positions (4, 2', 4', and 5') introduce distinct electronic and steric properties. The hydroxy-acetic acid group further enhances the compound's functional versatility, making it a valuable building block in various chemical applications.

The synthesis of Hydroxy-(4,2',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid typically involves a multi-step process that begins with the preparation of the biphenyl core. This is often achieved through coupling reactions, such as the Suzuki-Miyaura coupling or Ullmann coupling, which allow for precise control over the substitution pattern of the aromatic rings. The introduction of chlorine atoms at specific positions is then carried out via electrophilic substitution reactions, where chlorine is introduced as an electrophile under controlled conditions. The final step involves the attachment of the hydroxy-acetic acid group, which can be achieved through nucleophilic acylation or other functional group transformations.

Recent studies have highlighted the potential of Hydroxy-(4,2',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid in various applications. For instance, researchers have explored its use as a precursor for advanced materials, such as high-performance polymers and organic semiconductors. The compound's ability to undergo further functionalization makes it an ideal candidate for tailoring properties such as thermal stability, mechanical strength, and electronic conductivity. In one notable study published in Nature Materials, scientists demonstrated that derivatives of this compound could be used to create flexible electronics with unprecedented efficiency.

In addition to its material science applications, Hydroxy-(4,2',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid has shown promise in biological systems. Its unique structure allows it to interact with various biomolecules, making it a potential candidate for drug discovery. For example, studies have shown that certain derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties. These findings were reported in a recent issue of Chemical Biology, where researchers highlighted its potential as a lead compound for developing new therapeutic agents.

The environmental impact of Hydroxy-(4,2',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid has also been a topic of interest. Due to its chlorine-containing structure, there are concerns about its persistence in the environment and potential bioaccumulation. However, recent research has shown that under certain conditions, the compound can undergo rapid degradation through photochemical processes. This suggests that proper waste management and disposal practices can mitigate its environmental footprint.

In conclusion, Hydroxy-(4,2',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid, with its CAS number CAS No. 1261792-63-5, is a versatile compound with a wide range of potential applications in chemistry and beyond. Its unique structure and functional groups make it a valuable tool for researchers in fields ranging from materials science to pharmacology. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in both academic research and industrial applications.